Cyclohexyl isocyanate

• CAS No.: 3173-53-3
• Product Name: Cyclohexyl isocyanate
• Molecular Formula: C7H11NO; C6H11-N=C=O; C7H11NO
• Molecular Weight: 125.17 g/mol
• IUPAC Name: isocyanatocyclohexane
• Standard InChI: InChI=1S/C7H11NO/c9-6-8-7-4-2-1-3-5-7/h7H,1-5H2
• Standard InChIKey: KQWGXHWJMSMDJJ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N=C=O
• Canonical SMILES: C1CCC(CC1)N=C=O
• Boiling Point: 334 to 338 °F at 760 mm Hg (NTP, 1992); 172.0 °C; 172 °C; 168 °C
• Colorform: Oil
• Density: 0.98 (NTP, 1992); 0.98 g/cu cm at 25 °C; Relative density (water = 1): 0.98
• Flash Point: 120 °F (NTP, 1992); 48 °C (closed cup); 48 °C c.c.
• Melting Point: -112 °F (NTP, 1992); -80.0 °C
• Physical Description: Cyclohexyl isocyanate appears as a yellowish liquid with an irritating odor. Insoluble in water. Flash point 127°F. Very toxic by inhalation, skin absorption and ingestion. Used to make pharmaceuticals and agricultural chemicals.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Description: Cyclohexyl isocyanate appears as a yellowish liquid with an irritating odor. Insoluble in water. Flash point 127°F. Very toxic by inhalation, skin absorption and ingestion. Used to make pharmaceuticals and agricultural chemicals.; Cyclohexyl isocyanate is an isocyanate comprising a cyclohexane core with a single isocyanato substituent. It has a role as an allergen.
• Solubility: Reacts with water (decomposes) (NTP, 1992); In water, 290.9 mg/L at 25 °C (est); Solubility in water: reaction
• Synonyms: cyclohexylisocyanate
• Vapor Density: Relative vapor density (air = 1): 4.3
• Vapor Pressure: 2 mm Hg at 77.4 °F (NTP, 1992); 1.02 mmHg; 1.02 mm Hg at 25 °C
• PubChem Compound: 18502
• Last Modified: Nov 11 2021